![molecular formula C22H26N2O2S B2511916 2-(2-tert-butylphenoxy)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide CAS No. 347366-76-1](/img/structure/B2511916.png)
2-(2-tert-butylphenoxy)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-tert-butylphenoxy)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C22H26N2O2S and its molecular weight is 382.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemoselective Acetylation in Drug Synthesis
Research on the chemoselective acetylation of aminophenols, which share a structural motif with the compound , highlights its potential utility in the synthesis of intermediates for antimalarial drugs. The study by Magadum and Yadav (2018) demonstrated the use of Novozym 435 in catalyzing the acetylation process, emphasizing the relevance of such chemical transformations in drug development processes (Deepali B Magadum & G. Yadav, 2018).
Asymmetric Hydrogenation for Chiral Pharmaceuticals
The development of rigid P-chiral phosphine ligands with tert-butylmethylphosphino groups, as discussed by Imamoto et al. (2012), is pivotal for asymmetric hydrogenation, crucial in the synthesis of chiral pharmaceutical ingredients. This research suggests potential applications in enhancing the efficiency and selectivity of chemical reactions important for drug development (T. Imamoto et al., 2012).
Antioxidant Activity Studies
Investigations into the antioxidant activities of phenols and catechols, including compounds with tert-butyl groups, provide insights into the design of molecules with enhanced radical scavenging properties. The study by Barclay et al. (1999) on the H-atom donating activities of such molecules in various solvents underscores the importance of structural features in determining antioxidant effectiveness (L. Barclay, C. E. Edwards & M. Vinqvist, 1999).
Synthesis and Characterization of Novel Compounds
Research by Fuloria et al. (2009) on the synthesis and antimicrobial evaluation of novel imines and thiazolidinones derived from chloro-methylphenoxy acetohydrazide showcases the importance of novel synthetic routes in discovering potential antimicrobial agents. This aligns with the exploration of new chemical entities for pharmacological applications (N. Fuloria et al., 2009).
Properties
IUPAC Name |
2-(2-tert-butylphenoxy)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O2S/c1-14-9-10-15-16(12-23)21(27-19(15)11-14)24-20(25)13-26-18-8-6-5-7-17(18)22(2,3)4/h5-8,14H,9-11,13H2,1-4H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYYDKIXRNQJWQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C#N)NC(=O)COC3=CC=CC=C3C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.